1353564-66-5
Description
Properties
CAS No. |
1353564-66-5 |
|---|---|
Molecular Formula |
C₁₄₂H₂₂₅N₃₉O₄₉ |
Molecular Weight |
3262.00 |
sequence |
One Letter Code: H-SNTSESFKF(H-SNTSESF)RVTQLAPKAQIKE-NH2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally and Functionally Similar Compounds
Structural Analogues
Compound A : CAS 1533-03-5
- Molecular Formula : C₁₀H₉F₃O
- Molecular Weight : 202.17 g/mol
- Key Features :
Compound B : CAS 1046861-20-4
- Molecular Formula : C₆H₅BBrClO₂
- Molecular Weight : 235.27 g/mol
- Key Features: Boronic acid derivative with halogen substituents, often used in Suzuki-Miyaura cross-coupling reactions. No peptide backbone, contrasting with NP-12’s complex sequence. Similarity Score: 0.71–0.87 (based on synthetic utility) .
Functional Analogues
Compound C : CAS 50893-36-2
- Molecular Formula : C₅H₉ClO₃
- Molecular Weight : 152.58 g/mol
- Key Features: Chlorinated compound with high solubility and metabolic stability. Lacks peptide-specific properties (e.g., hydrogen bonding motifs) .
Compound D : CAS 56469-02-4
- Molecular Formula: C₉H₉NO₂
- Molecular Weight : 163.17 g/mol
- Key Features: Isoquinolinone derivative with hydroxyl and ketone groups. Smaller size limits its use in complex biological interactions compared to NP-12. Similarity Score: 0.84–0.93 (based on heterocyclic structure) .
Data Tables
Table 1. Structural and Functional Comparison
| Parameter | NP-12 (1353564-66-5) | CAS 1533-03-5 | CAS 1046861-20-4 | CAS 50893-36-2 |
|---|---|---|---|---|
| Molecular Weight | 3261.6 | 202.17 | 235.27 | 152.58 |
| Key Functional Groups | Peptide bonds | Trifluoromethyl | Boronic acid | Chlorinated |
| Bioavailability | Low (high MW) | Moderate | Low | High |
| Research Application | Drug delivery | Catalysis | Organic synthesis | Intermediates |
Research Findings and Key Differences
- Molecular Complexity : NP-12’s peptide backbone enables unique interactions with biological targets, unlike smaller halogenated or boronic acid derivatives .
- Synthesis Challenges : NP-12 requires advanced solid-phase peptide synthesis (SPPS), whereas smaller compounds (e.g., CAS 56469-02-4) are synthesized via straightforward organic reactions .
- Thermal Stability : NP-12 demands strict cold storage, while compounds like CAS 1533-03-5 are stable at ambient conditions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
